Cas no 2734773-93-2 (3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide)

• Product Name: 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide
• CAS No: 2734773-93-2
• MF: C₁₂H₁₇NO₃
• MW: 223.27
• CID: 5080707
• Update Time: 2025-06-08

3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide

• Inchi： 1S/C12H17NO3/c1-9-4-6-10(7-5-9)11(14)8-12(15)13(2)16-3/h4-7,11,14H,8H2,1-3H3
• InChI Key： DUBLWRDAFAUKIF-UHFFFAOYSA-N
• SMILES： CC1C=CC(=CC=1)C(CC(=O)N(C)OC)O

Additional information on 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide

Professional Introduction to 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide (CAS No. 2734773-93-2)

3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide, with the chemical formula C₁₂H₁₇NO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2734773-93-2, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and molecular medicine. The presence of multiple functional groups, including a hydroxyl group, a methoxy group, and an amide linkage, contributes to its diverse chemical reactivity and potential biological activity.

The structure of 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide is characterized by a propanamide backbone substituted with a hydroxyl group at the third carbon position and a p-tolyl (para-methylphenyl) group at the same position. The N-methoxy and N-methyl substituents on the amide nitrogen further enhance its complexity and reactivity. This structural motif is reminiscent of several bioactive molecules that have been investigated for their pharmacological properties. The hydroxyl group and methoxy group are particularly noteworthy, as they can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways through precise interactions with target proteins or enzymes. The 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide scaffold offers several advantages for this purpose. Its aromatic ring system, provided by the p-tolyl moiety, can engage in π-stacking interactions with biomolecules, while the polar functional groups can form hydrogen bonds or engage in electrostatic interactions. These features make it a versatile building block for designing molecules with tailored binding properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The hydroxyl group and methoxy group are known to be important pharmacophoric elements in many drugs, contributing to their binding affinity and selectivity. For instance, similar structural motifs have been explored in the design of kinase inhibitors, which are widely used to treat various cancers and inflammatory diseases. The amide linkage in 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide also suggests potential for further derivatization, allowing chemists to fine-tune its properties for specific biological targets.

The synthesis of this compound involves several key steps that highlight its complexity and synthetic challenge. The introduction of the hydroxyl group at the third carbon position requires careful control over reaction conditions to avoid unwanted side products. Similarly, the installation of the p-tolyl group necessitates a robust coupling strategy that ensures high yield and purity. The N-methoxy and N-methyl groups on the amide nitrogen can be introduced through nucleophilic substitution reactions or other well-established methods in organic synthesis. Each step in the synthesis contributes to the overall functionality and reactivity of the molecule.

In terms of biological activity, preliminary studies on 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide have shown promising results. In vitro assays have indicated that this compound can interact with certain enzymes and receptors, suggesting potential therapeutic applications. For example, it may exhibit inhibitory effects on enzymes involved in metabolic pathways or signal transduction cascades. However, further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The hydroxyl group, methoxy group, and amide linkage are critical for understanding its biological behavior. The hydroxyl group can participate in hydrogen bonding with polar residues in proteins, while the methoxy group can influence electronic distribution and hydrophobicity. The amide linkage provides a hinge region that can be exploited for designing molecules with specific conformational preferences. These features collectively contribute to its ability to interact with biological targets in a meaningful way.

Recent advances in computational chemistry have also facilitated the study of 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide. Molecular modeling techniques allow researchers to predict how this compound might bind to target proteins or enzymes based on its structural features. These predictions can guide experimental efforts by identifying key interaction points and optimizing binding affinity. Additionally, virtual screening methods can be used to identify potential derivatives of this compound that may exhibit enhanced biological activity or selectivity.

The pharmaceutical industry has long been interested in developing new drugs based on natural product-inspired scaffolds. The structure of 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide bears some resemblance to certain natural products known for their bioactivity. By leveraging these structural similarities, chemists can design molecules that mimic the pharmacological properties of these natural compounds while incorporating additional functional groups to improve their efficacy or reduce side effects.

In conclusion, 3-Hydroxy-N-methoxy-N-methyl-3-(p-tolyl)propanamide (CAS No. 2734773-93-2) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including multiple functional groups such as hydroxyl, methoxy, and amide, make it an attractive candidate for further exploration. Preliminary studies suggest that it may interact with biological targets in ways that could lead to novel therapeutic applications. As research continues to uncover new insights into its properties and behavior, this compound is likely to play an important role in future drug discovery efforts.